(R)-CE3F4

• Molecular Formula: C11H10Br2FNO
• Molecular Weight: 351.01 g/mol
• InChI: InChI=1S/C11H10Br2FNO/c1-6-2-3-7-9(15(6)5-16)4-8(12)11(14)10(7)13/h4-6H,2-3H2,1H3/t6-/m1/s1
• InChIKey: ZZLQPWXVZCPUGC-ZCFIWIBFSA-N

Lack of stereochemically pure Epac1 probes causes irreproducible GEF signaling data. (R)-CE3F4 solves this: an enantiomerically pure (>98% HPLC) Epac1 antagonist licensed from Inserm. • **Mechanism**: Non-competitive, cAMP-uncompetitive allosteric inhibition; traps mixed inactive/active intermediate. • **Selectivity**: 10-fold over Epac2; no PKA inhibition. • **Application**: Validated in cardiac hypertrophy/arrhythmia models (5-20 µM). • **Translational note**: Lipid nanocapsule formulation extends murine t1/2 from 40 min to 6 h.

(R)-CE3F4: Epac1-Preferring cAMP Inhibitor

(R)-CE3F4 is the R‑enantiomer of the tetrahydroquinoline‑based exchange protein directly activated by cAMP (Epac) inhibitor CE3F4. It functions as a non‑competitive, cAMP‑uncompetitive antagonist of Epac1 guanine nucleotide exchange factor (GEF) activity toward Rap1, with no effect on protein kinase A (PKA) [1][2]. The compound is supplied as an enantiomerically pure research tool (≥98% HPLC) under license from Inserm, Université Toulouse III, Université Paris‑Sud, and Université d′Orléans [1].

R

Enantiomerically pure (R)-isomer Supplied as single enantiomer for stereospecific Epac1 studies.

E

Epac1-preferring inhibitor Selective for Epac1 over Epac2; no PKA interference.

L

Licensed research tool Academic license ensures defined identity for reproducible signaling studies.

• [1] Courilleau D, Bouyssou P, Fischmeister R, Lezoualc'h F, Blondeau JP. The (R)-enantiomer of CE3F4 is a preferential inhibitor of human exchange protein directly activated by cyclic AMP isoform 1 (Epac1). Biochem Biophys Res Commun. 2013;440(3):443-448. doi:10.1016/j.bbrc.2013.09.107 View Source
• [2] IUPHAR/BPS Guide to Immunopharmacology. CE3F4 Ligand Page. Ligand ID: 10624. Noncompetitive Epac1 inhibitor; has no effect on PKA activity in the presence of cAMP. View Source

(R)-CE3F4 Specificity and Substitution Risks

Substituting (R)-CE3F4 with its racemic mixture or the (S)-enantiomer introduces substantial potency loss and isoform‑selectivity reversal that undermines experimental interpretation. The parent racemic CE3F4 is 5‑ to 10‑fold less potent at Epac1, and the (S)-enantiomer is a further 10‑fold weaker still [1][2]. Beyond potency, (R)-CE3F4 possesses a mechanistically distinct allosteric uncompetitive inhibition mode—it binds a subdomain interface remote from the cAMP site and traps a mixed inactive/active intermediate—which cannot be replicated by simple cAMP‑competitive Epac inhibitors such as ESI‑09 [3]. Using an analog with a different stereochemistry or inhibition mechanism therefore risks failing to recapitulate the signaling blockade, isoform selectivity, and in vivo pharmacology documented for (R)-CE3F4.

(R)-CE3F4 vs racemate / (S)-enantiomer

Racemate or (S)-enantiomer substantially reduces Epac1 potency and reverses isoform selectivity; stereochemistry-driven mechanism cannot be reproduced.

(R)-CE3F4 vs ESI‑09 / ESI‑05

ESI inhibitors are Epac2-preferring or Epac2-specific and act via cAMP-competitive mode; allosteric uncompetitive Epac1 blockade is not achievable with these tools.

Free (R)-CE3F4 vs formulated

Unformulated compound undergoes rapid murine plasma hydrolysis; for in vivo models, formulation-dependent plasma stability must be verified.

• [1] Courilleau D, Bisserier M, Jullian JC, Lucas A, Bouyssou P, Fischmeister R, Blondeau JP, Lezoualc'h F. Identification of a tetrahydroquinoline analog as a pharmacological inhibitor of the cAMP-binding protein Epac. J Biol Chem. 2012;287(53):44192-44202. doi:10.1074/jbc.M112.422956 View Source
• [2] Courilleau D, Bouyssou P, Fischmeister R, Lezoualc'h F, Blondeau JP. The (R)-enantiomer of CE3F4 is a preferential inhibitor of human exchange protein directly activated by cyclic AMP isoform 1 (Epac1). Biochem Biophys Res Commun. 2013;440(3):443-448. doi:10.1016/j.bbrc.2013.09.107 View Source
• [3] Boulton S, Akimoto M, VanSchouwen B, Moleschi K, Selvaratnam R, Giri R, Melacini G. Mechanism of Selective Enzyme Inhibition through Uncompetitive Regulation of an Allosteric Agonist. J Am Chem Soc. 2018;140(30):9624-9637. doi:10.1021/jacs.8b05044 View Source

(R)-CE3F4 Comparative Evidence

Potency Advantage in Epac1 GEF Inhibition vs (S)-Enantiomer

In a direct enantiomer comparison using the identical cell‑free GEF assay system, (R)-CE3F4 inhibits 007‑activated Epac1 GEF activity toward Rap1 with 10‑times greater efficiency than (S)-CE3F4 [1]. The (R)-enantiomer is also substantially more potent than racemic CE3F4 (IC50 = 23 ± 3 µM under the same 007‑stimulated conditions) [1].

Potency vs (S)-enantiomer

Head-to-head

(R)-CE3F4 inhibits Epac1 GEF activity with 10‑fold higher efficiency than (S)-CE3F4 (IC50 4.2 µM vs 56 µM); ~5.5‑fold more potent than racemate.

Supports stereospecific Epac1 target engagement

Cell-free GEF assay, 007‑stimulated Rap1 exchange.

Evidence Dimension	Inhibitory potency against Epac1 GEF activity (007‑stimulated Rap1 exchange)
Target Compound Data	(R)-CE3F4 IC50 = 4.2 µM (Epac1); 10‑fold selectivity over Epac2 (IC50 = 44 µM)
Comparator Or Baseline	(S)-CE3F4 IC50 = 56 µM (Epac1); racemic CE3F4 IC50 = 23 ± 3 µM (Epac1, 007‑stimulated)
Quantified Difference	10‑fold greater efficiency vs. (S)-CE3F4; ~5.5‑fold more potent than racemic CE3F4 under matched conditions
Conditions	Cell‑free GDP/GTP exchange fluorescence assay; Epac1 activated by 007 (2 µM); recombinant human Epac1 and Rap1

Why This Matters

Users requiring selective Epac1 blockade cannot achieve equivalent target engagement with racemic or (S)-CE3F4 without escalating concentrations that risk off‑target effects.

• [1] Courilleau D, Bouyssou P, Fischmeister R, Lezoualc'h F, Blondeau JP. The (R)-enantiomer of CE3F4 is a preferential inhibitor of human exchange protein directly activated by cyclic AMP isoform 1 (Epac1). Biochem Biophys Res Commun. 2013;440(3):443-448. doi:10.1016/j.bbrc.2013.09.107 View Source

Epac1 Isoform Selectivity vs. ESI Inhibitors

(R)-CE3F4 displays 10‑fold selectivity for Epac1 (IC50 = 4.2 µM) over Epac2 (IC50 = 44 µM) [1]. This contrasts sharply with the commercially prevalent EPAC inhibitor ESI‑09, which is Epac2‑preferring (Epac1 IC50 = 3.2 µM; Epac2 IC50 = 1.4 µM; ratio = 2.3‑fold favoring Epac2) [2], and with ESI‑05, which is Epac2‑specific (IC50 = 0.4 µM for Epac2; no Epac1 inhibition at 25 µM) . The selectivity direction of (R)-CE3F4 is opposite to that of the ESI series.

Isoform selectivity vs ESI inhibitors

Reported

10‑fold Epac1‑selective (Epac1/Epac2 ratio 0.095); opposite selectivity direction to ESI‑09 (Epac2-preferring) and ESI‑05 (Epac2‑specific).

Epac1-biased pathway dissection requires this tool

Cross-study comparison; independent GEF assay data.

Evidence Dimension	Isoform selectivity ratio (Epac1 IC50 / Epac2 IC50)
Target Compound Data	(R)-CE3F4: Epac1/Epac2 IC50 ratio = 0.095 (10‑fold Epac1‑selective)
Comparator Or Baseline	ESI‑09: ratio = 2.3 (Epac2‑preferring); ESI‑05: Epac2 IC50 = 0.4 µM, no Epac1 inhibition
Quantified Difference	Opposite selectivity direction: (R)-CE3F4 is ~24‑fold more Epac1‑selective than ESI‑09 by isoform ratio
Conditions	Cell‑free GEF activity assays using recombinant Epac1 and Epac2 constructs; reported IC50 values from independent laboratories

Why This Matters

Investigators dissecting Epac1‑specific vs. Epac2‑specific functions in cardiac, metabolic, or inflammatory signaling must select (R)-CE3F4 for Epac1‑biased blockade; ESI‑09 or ESI‑05 cannot substitute.

• [1] Courilleau D, Bouyssou P, Fischmeister R, Lezoualc'h F, Blondeau JP. The (R)-enantiomer of CE3F4 is a preferential inhibitor of human exchange protein directly activated by cyclic AMP isoform 1 (Epac1). Biochem Biophys Res Commun. 2013;440(3):443-448. doi:10.1016/j.bbrc.2013.09.107 View Source
• [2] Zhu Y, Chen H, Boulton S, Mei F, Ye N, Melacini G, Zhou J, Cheng X. Biochemical and pharmacological characterizations of ESI-09 based EPAC inhibitors: defining the ESI-09 'therapeutic window'. Sci Rep. 2015;5:9344. doi:10.1038/srep09344 View Source

Allosteric Uncompetitive Mechanism of Epac1 Inhibition

NMR structural studies reveal that (R)-CE3F4 (referred to as CE3F4R) binds within the Epac1 cAMP‑binding domain at a subdomain interface remote from the cAMP orthosteric site, acting as a wedge that stabilizes a mixed apo/active intermediate [1]. This allosteric uncompetitive mechanism—uncompetitive with respect to the allosteric effector cAMP rather than substrate Rap1—is fundamentally distinct from the cAMP‑competitive mode of ESI‑09, which occupies the cAMP‑binding pocket [1][2]. A single amino acid difference between Epac1 and Epac2 (within the hinge helix) explains the 10‑fold isoform selectivity of (R)-CE3F4 [1].

Allosteric mechanism

Method context

Binds Epac1 CBD subdomain interface remote from cAMP site; uncompetitive with respect to cAMP, stabilizing a mixed inactive/active intermediate.

Enables Epac1 inhibition under high cAMP

NMR chemical shift perturbation and PRE experiments.

Evidence Dimension	Mechanism of Epac1 inhibition
Target Compound Data	(R)-CE3F4: allosteric uncompetitive inhibitor with respect to cAMP; binds subdomain interface of CBD; traps inactive hinge‑helix conformation
Comparator Or Baseline	ESI‑09: cAMP‑competitive inhibitor binding within the cAMP pocket; no allosteric trapping reported
Quantified Difference	Qualitative mechanistic distinction confirmed by NMR chemical shift perturbation, methyl‑TROSY, and PRE experiments
Conditions	Solution‑state NMR spectroscopy; 15N‑labeled Epac1 CBD; titration with (R)-CE3F4 ± cAMP; Boulton et al. 2018 JACS

Why This Matters

The unique allosteric mechanism means (R)-CE3F4 can inhibit Epac1 even under high local cAMP concentrations that would out‑compete orthosteric inhibitors, making it the tool of choice for experiments with robust cAMP stimulation.

• [1] Boulton S, Akimoto M, VanSchouwen B, Moleschi K, Selvaratnam R, Giri R, Melacini G. Mechanism of Selective Enzyme Inhibition through Uncompetitive Regulation of an Allosteric Agonist. J Am Chem Soc. 2018;140(30):9624-9637. doi:10.1021/jacs.8b05044 View Source
• [2] Courilleau D, Bouyssou P, Fischmeister R, Lezoualc'h F, Blondeau JP. The (R)-enantiomer of CE3F4 is a preferential inhibitor of human exchange protein directly activated by cyclic AMP isoform 1 (Epac1). Biochem Biophys Res Commun. 2013;440(3):443-448. doi:10.1016/j.bbrc.2013.09.107 View Source

In Vivo Efficacy in Cardiac Disease Models

(R)-CE3F4 has demonstrated in vivo efficacy in reducing hypertrophic signaling contributing to heart failure and in controlling atrial and ventricular arrhythmias in C57BL/6 mouse models [1][2]. In contrast, the (S)-enantiomer and racemic CE3F4 have not been independently validated in these in vivo cardiac pathology models, and ESI‑09 has raised concerns about non‑specific protein denaturation at concentrations required for in vivo activity [3].

Cardiac model response

Endpoint context

Reduced hypertrophic signaling and controlled atrial/ventricular arrhythmias in C57BL/6 mouse models; racemate and (S)-enantiomer lack published in vivo cardiac data.

Supports in vivo Epac1 pathway investigation

Endpoint monitoring in cardiac disease models.

Evidence Dimension	In vivo pharmacological validation in cardiac disease
Target Compound Data	(R)-CE3F4: reduces cardiac hypertrophic signaling; controls atrial/ventricular arrhythmias in mouse models; evaluated in healthy C57BL/6 mice for PK/biodistribution
Comparator Or Baseline	Racemic CE3F4 and (S)-CE3F4: no independent in vivo cardiac efficacy data published; ESI‑09: in vivo use complicated by protein denaturation at high concentrations
Quantified Difference	Qualitative: (R)-CE3F4 is supported by multiple in vivo cardiac pharmacology studies; comparators lack equivalent in vivo validation in cardiac models
Conditions	C57BL/6 mouse models; (R)-CE3F4 administered intravenously; endpoints include hypertrophic signaling markers and arrhythmia burden

Why This Matters

For laboratories translating Epac1 inhibition from in vitro to in vivo, (R)-CE3F4 offers the only enantiomerically pure Epac1 inhibitor with published in vivo cardiac efficacy data, reducing experimental risk in animal studies.

• [1] Toussaint B, Hillaireau H, Cailleau C, Ambroise Y, Fattal E. Stability, pharmacokinetics, and biodistribution in mice of the EPAC1 inhibitor (R)-CE3F4 entrapped in liposomes and lipid nanocapsules. Int J Pharm. 2021;610:121213. doi:10.1016/j.ijpharm.2021.121213 View Source
• [2] Prajapati R, Fujita T, Suita K, Nakamura T, Cai W, Hidaka Y, Umemura M, Yokoyama U, Knollmann BC, Okumura S, Ishikawa Y. Usefulness of Exchanged Protein Directly Activated by cAMP (Epac)1-Inhibiting Therapy for Prevention of Atrial and Ventricular Arrhythmias in Mice. Circ J. 2019;83(2):295-303. doi:10.1253/circj.CJ-18-0743 View Source
• [3] Zhu Y, Chen H, Boulton S, Mei F, Ye N, Melacini G, Zhou J, Cheng X. Biochemical and pharmacological characterizations of ESI-09 based EPAC inhibitors: defining the ESI-09 'therapeutic window'. Sci Rep. 2015;5:9344. doi:10.1038/srep09344 View Source

Lipid Nanocapsule-Enhanced Plasma Stability

(R)-CE3F4 exhibits poor aqueous solubility and rapid enzymatic hydrolysis in murine plasma with an apparent half‑life of approximately 40 minutes [1]. Encapsulation in lipid nanocapsules protects against enzymatic degradation and extends the apparent half‑life to 6 hours in vitro, enabling sustained exposure for in vivo studies [1]. An important interspecies difference was identified: (R)-CE3F4 metabolism is rapid in murine plasma but negligible in human plasma, a finding critical for translational study design [2].

Plasma stability & formulation

Formulation-context

Free (R)-CE3F4 t1/2 ≈ 40 min in murine plasma; lipid nanocapsule encapsulation extends t1/2 to ~6 h. Metabolism rapid in mouse, negligible in human plasma.

Formulation-dependent exposure context

Species-specific plasma hydrolysis; sample stabilization required.

Evidence Dimension	In vitro plasma stability (half‑life)
Target Compound Data	(R)-CE3F4 free drug: t1/2 ≈ 40 min in murine plasma; lipid nanocapsule‑entrapped: t1/2 ≈ 6 h
Comparator Or Baseline	Free (R)-CE3F4 vs. lipid nanocapsule‑entrapped (R)-CE3F4; murine vs. human plasma metabolism
Quantified Difference	9‑fold half‑life extension via lipid nanocapsule formulation; species‑dependent metabolism (rapid in mouse, negligible in human)
Conditions	In vitro incubation in murine plasma at 37°C; quantification by HPLC‑UV and HPLC‑MS/MS

Why This Matters

Investigators planning in vivo mouse studies must account for rapid murine‑specific plasma hydrolysis of free (R)-CE3F4; lipid nanocapsule formulation is a published strategy to overcome this limitation and achieve therapeutically relevant exposure.

• [1] Toussaint B, Hillaireau H, Cailleau C, Ambroise Y, Fattal E. Stability, pharmacokinetics, and biodistribution in mice of the EPAC1 inhibitor (R)-CE3F4 entrapped in liposomes and lipid nanocapsules. Int J Pharm. 2021;610:121213. doi:10.1016/j.ijpharm.2021.121213 View Source
• [2] Toussaint B, Hillaireau H, Jaccoulet E, Cailleau C, Legrand P, Ambroise Y, Fattal E. Interspecies comparison of plasma metabolism and sample stabilization for quantitative bioanalyses: Application to (R)-CE3F4 in preclinical development, including metabolite identification by high-resolution mass spectrometry. J Chromatogr B Analyt Technol Biomed Life Sci. 2021;1183:122943. doi:10.1016/j.jchromb.2021.122943 View Source

(R)-CE3F4 Research Applications

Cardiomyocyte cAMP Signaling Dissection

Use (R)-CE3F4 at 5–20 µM in primary cardiomyocyte cultures or intact heart preparations to selectively block Epac1 GEF activity without suppressing Epac2 or PKA. Its 10‑fold Epac1 selectivity [1] and lack of PKA inhibition [2] allow clean separation of Epac1‑dependent hypertrophy and arrhythmia signaling from Epac2‑ and PKA‑mediated effects, as validated in mouse models of heart failure and atrial fibrillation [3].

Enantiomer-Controlled SAR Studies

Employ (R)-CE3F4 alongside (S)-CE3F4 as a negative‑control enantiomer in SAR campaigns. The 10‑fold potency differential between enantiomers [1] provides a built‑in chiral specificity control—loss of activity with (S)-CE3F4 confirms that observed effects are stereospecific and not due to non‑specific tetrahydroquinoline scaffold interactions.

Sustained Epac1 Inhibition in Cardiac In Vivo Models

For mouse models of cardiac hypertrophy or arrhythmia, use lipid nanocapsule‑entrapped (R)-CE3F4 to achieve sustained plasma exposure (apparent t1/2 extended from ~40 min to 6 h) [1]. Note that murine plasma rapidly hydrolyzes free (R)-CE3F4 whereas human plasma does not [2]; for translational studies, paraoxon‑stabilized sample handling is required for accurate murine pharmacokinetic measurements [2].

Biophysical Studies of Epac1 Allosteric Regulation

Use (R)-CE3F4 as a chemical probe in NMR or HDX‑MS studies of Epac1 conformational dynamics. The compound's unique binding at the CBD subdomain interface—remote from the cAMP site—stabilizes a mixed inactive/active intermediate that traps the hinge helix in its inactive conformation [1]. This mechanism cannot be replicated with orthosteric Epac inhibitors and provides a distinct conformational lock for studying allosteric coupling in multidomain cAMP sensors.

Application

Selection Property

Validation Focus

Cardiomyocyte cAMP signaling dissection

Epac1-selective inhibitor without PKA suppression

Epac1 vs Epac2/PKA pathway separation

Chiral specificity control in SAR studies

Enantiomer pair with defined activity difference

Stereospecific vs non-specific scaffold effects

Cardiac in vivo model-response studies

Formulation-enhanced plasma exposure context

Mouse plasma stability & species-dependent metabolism

Biophysical studies of Epac1 allostery

Allosteric conformational lock at CBD interface

cAMP-uncompetitive mechanism verification

• [1] Courilleau D, Bouyssou P, Fischmeister R, Lezoualc'h F, Blondeau JP. The (R)-enantiomer of CE3F4 is a preferential inhibitor of human exchange protein directly activated by cyclic AMP isoform 1 (Epac1). Biochem Biophys Res Commun. 2013;440(3):443-448. doi:10.1016/j.bbrc.2013.09.107 View Source
• [2] IUPHAR/BPS Guide to Immunopharmacology. CE3F4 Ligand Page. Ligand ID: 10624. View Source
• [3] Toussaint B, Hillaireau H, Cailleau C, Ambroise Y, Fattal E. Stability, pharmacokinetics, and biodistribution in mice of the EPAC1 inhibitor (R)-CE3F4 entrapped in liposomes and lipid nanocapsules. Int J Pharm. 2021;610:121213. doi:10.1016/j.ijpharm.2021.121213 View Source
• [4] Toussaint B, Hillaireau H, Jaccoulet E, Cailleau C, Legrand P, Ambroise Y, Fattal E. J Chromatogr B Analyt Technol Biomed Life Sci. 2021;1183:122943. doi:10.1016/j.jchromb.2021.122943 View Source
• [5] Boulton S, Akimoto M, VanSchouwen B, Moleschi K, Selvaratnam R, Giri R, Melacini G. Mechanism of Selective Enzyme Inhibition through Uncompetitive Regulation of an Allosteric Agonist. J Am Chem Soc. 2018;140(30):9624-9637. doi:10.1021/jacs.8b05044 View Source